Cas no 701261-35-0 (Neopentylboronic acid)

• Product Name: Neopentylboronic acid
• CAS No: 701261-35-0
• MF: C₅H₁₃BO₂
• MW: 115.966521978378
• MDL: MFCD09750464
• CID: 819886
• PubChem ID: 16218386
• Update Time: 2025-08-03

Neopentylboronic acid Chemical and Physical Properties

Names and Identifiers

• NEOPENTYLBORONIC ACID
• Neopentylboronic aci
• 2,2-Dimethylpropylboronic acid
• 2,2-Dimethylproppylboronic acid
• (2,2-Dimethylpropyl)boronic acid
• Boronic acid, (2,2-dimethylpropyl)-
• Neopentylboronic acid, >=95%
• AB51406
• AK175287
• AKOS025405134
• CS-0063198
• EN300-261418
• AS-55556
• AMY054
• 701261-35-0
• SY066938
• ZB0609
• C5H13BO2
• SCHEMBL1453209
• FT-0760595
• DTXSID90584920
• MFCD09750464
• A866673
• Neopentylboronicacid
• DB-074260
• Neopentylboronic acid

• MDL： MFCD09750464
• Inchi： 1S/C5H13BO2/c1-5(2,3)4-6(7)8/h7-8H,4H2,1-3H3
• InChI Key： VCPOZKMTAGEGOT-UHFFFAOYSA-N
• SMILES： OB(CC(C)(C)C)O

Computed Properties

• Exact Mass: 116.10100
• Monoisotopic Mass: 116.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Melting Point: 85-89 °C
• PSA: 40.46000
• LogP: 0.50530

Neopentylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C